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Compound of Interest

Compound Name: Cyclohexane-PEG1-Br

Cat. No.: B2559838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of Cyclohexane-PEG1-Br. Adherence to these guidelines is critical for

ensuring laboratory safety and maintaining experimental integrity.

Hazard Assessment and Chemical Properties
Cyclohexane-PEG1-Br is a compound that combines the properties of a flammable

hydrocarbon, a polyethylene glycol (PEG) linker, and a brominated functional group. While a

specific Safety Data Sheet (SDS) for this compound is not readily available, a comprehensive

hazard assessment can be made by considering its constituent parts.

Cyclohexane Moiety: Contributes to the compound's flammability and potential for skin

irritation. Cyclohexane is a highly flammable liquid and vapor.[1][2][3] It can also cause skin

irritation and may be harmful if inhaled or swallowed, potentially causing drowsiness or

dizziness.[1][2][3]

Bromine Group: Brominated organic compounds can be toxic and require careful handling.

Bromine itself is a strong oxidizing agent, corrosive, and toxic.[4] Alkyl bromides may cause

irritation to the skin, eyes, and respiratory tract.

PEG Linker: Polyethylene glycol (PEG) is generally considered biocompatible, non-

immunogenic, and having low toxicity.[5]
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Based on this composite structure, Cyclohexane-PEG1-Br should be treated as a flammable

liquid that is a skin and eye irritant, and potentially harmful if inhaled or ingested.

Quantitative Data Summary

Property Value Source/Justification

Physical State
Liquid (presumed at room

temp.)

Based on cyclohexane and

short PEG chain

Flammability
NFPA Flammability Rating: 3

(Flammable)

Based on Cyclohexane

component[6]

Health Hazards
NFPA Health Rating: 2

(Moderate Hazard)

Precautionary rating due to

brominated nature and

skin/eye irritation potential.[7]

[8]

Reactivity
NFPA Reactivity Rating: 0

(Stable)

Assumed to be stable under

normal laboratory conditions.

[7]

Disposal Halogenated Organic Waste
Due to the presence of

bromine.[2][9][10]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure. The following PPE should

be worn at all times when handling Cyclohexane-PEG1-Br:

Eye and Face Protection: Chemical splash goggles are required.[11] For procedures with a

higher risk of splashing, a face shield should be worn in conjunction with goggles.[11]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential.[12] Always

inspect gloves for any signs of degradation or perforation before use.[12]

Body Protection: A flame-resistant lab coat must be worn. For larger quantities or procedures

with a higher risk of splashing, a chemical-resistant apron over the lab coat is recommended.
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Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of vapors. If there is a potential for exposure outside of a fume hood, a respirator

may be necessary.[13]

Step-by-Step Handling Procedures
Preparation and Use:

Work Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered. Have spill cleanup materials readily available.

Grounding: When transferring from a larger container, ensure both containers are grounded

to prevent static discharge, which could ignite the flammable liquid.

Dispensing: Use only non-sparking tools for opening and closing containers.[1]

Heating: If heating is required, use a controlled heating source such as a heating mantle or

an oil bath. Do not use an open flame.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area away from ignition sources and oxidizing agents.

Spill Management:

Evacuate: In case of a significant spill, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, but avoid creating sparks.

Contain: Use an inert absorbent material, such as vermiculite or sand, to contain the spill.

Collect: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan
Cyclohexane-PEG1-Br must be disposed of as halogenated organic waste.[2][9][10]
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Segregation: Do not mix with non-halogenated waste.[10] This is crucial as even small

amounts of halogenated compounds can contaminate a large volume of non-halogenated

solvent waste, significantly increasing disposal costs and environmental impact.[10]

Container: Collect in a designated, properly labeled, and sealed container for halogenated

waste.

Labeling: The waste container must be clearly labeled with "Halogenated Organic Waste"

and a full list of its contents.

Pickup: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office.

Experimental Workflow Diagram
The following diagram outlines the safe handling workflow for Cyclohexane-PEG1-Br.
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Caption: Safe handling workflow for Cyclohexane-PEG1-Br.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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